Cas no 365526-34-7 (Methyl 4-chloro-3-iodobenzoate)

• Product Name: Methyl 4-chloro-3-iodobenzoate
• CAS No: 365526-34-7
• MF: C₈H₆ClIO₂
• MW: 296.489513874054
• MDL: MFCD09263357
• CID: 890514
• PubChem ID: 15521790
• Update Time: 2025-09-18

Methyl 4-chloro-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Chloro-3-Iodobenzoate
• METHYL 3-IODO-4-CHLOROBENZOATE
• Benzoic acid, 4-chloro-3-iodo-, methyl ester
• LogP
• 4-chloro-3-iodo-benzoic acid methyl ester
• Methyl 4-chloro-3-iodo-benzoate
• LWENYAHUBUWONE-UHFFFAOYSA-N
• 3-Iodo-4-chlorobenzoic acid methyl ester
• CS-0094444
• SCHEMBL2196660
• KA-5035
• DB-069400
• AKOS015890697
• 365526-34-7
• EN300-196310
• Methyl3-Iodo-4-chlorobenzoate
• AB9670
• SY239599
• MFCD09263357
• Methyl 4-chloro-3-iodobenzoate

• MDL： MFCD09263357
• Inchi： 1S/C8H6ClIO2/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4H,1H3
• InChI Key： LWENYAHUBUWONE-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(=O)OC)=C1)Cl

Computed Properties

• Exact Mass: 295.90968
• Monoisotopic Mass: 295.91010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.1

Experimental Properties

• Density: 1.838
• Boiling Point: 315.455°C at 760 mmHg
• Flash Point: 144.582°C
• Refractive Index: 1.608
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters